Cas no 1621019-96-2 (9-Mesityl-10-phenylacridinium Tetrafluoroborate)

• Product Name: 9-Mesityl-10-phenylacridinium Tetrafluoroborate
• CAS No: 1621019-96-2
• MF: C₂₈H₂₄BF₄N
• MW: 461.301481246948
• MDL: MFCD28411687
• CID: 4671071
• PubChem ID: 74766000
• Update Time: 2025-09-28

9-Mesityl-10-phenylacridinium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 9-mesityl-10-phenylacridin-10-ium tetrafluoroborate
• D83360
• 9-Mesityl-10-phenylacridinium tetrafluoroborate
• 9-Mesityl-10-phenylacridin-10-iumtetrafluoroborate
• 1621019-96-2
• SY236565
• BS-50943
• 9-Mesityl-10-phenyl-10-acridinium Tetrafluoroborate
• MFCD28411687
• CS-0098995
• 9-Mesityl-10-phenylacridiniumTetrafluoroborate
• 10-phenyl-9-(2,4,6-trimethylphenyl)acridin-10-ium;tetrafluoroborate
• 10-PHENYL-9-(2,4,6-TRIMETHYLPHENYL)-10??-ACRIDIN-10-YLIUM TETRAFLUOROBORATE
• 9-Mesityl-10-phenylacridinium Tetrafluoroborate

• MDL： MFCD28411687
• Inchi： 1S/C28H24N.BF4/c1-19-17-20(2)27(21(3)18-19)28-23-13-7-9-15-25(23)29(22-11-5-4-6-12-22)26-16-10-8-14-24(26)28;2-1(3,4)5/h4-18H,1-3H3;/q+1;-1
• InChI Key： LGNMSOXRNBFBGX-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C2C=CC=CC=2)=C2C=CC=CC2=C(C2C(C)=CC(C)=CC=2C)C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.1937926g/mol
• Monoisotopic Mass: 461.1937926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Additional information on 9-Mesityl-10-phenylacridinium Tetrafluoroborate

Professional Introduction to 9-Mesityl-10-phenylacridinium Tetrafluoroborate (CAS No 1621019-96-2)

9-Mesityl-10-phenylacridinium Tetrafluoroborate, with the chemical formula C₂₇H₂₅N₂BF₄, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. This introduction aims to provide a comprehensive overview of the compound, focusing on its synthesis, applications, and recent advancements in its utilization within academic and industrial research.

The name of the compound, 9-Mesityl-10-phenylacridinium Tetrafluoroborate, highlights its molecular composition, which includes a central acridinium core substituted with a mesityl group at the 9-position and a phenyl group at the 10-position. The presence of the tetrafluoroborate anion further influences the compound's solubility and reactivity, making it a versatile intermediate in various synthetic protocols.

In terms of synthesis, 9-Mesityl-10-phenylacridinium Tetrafluoroborate is typically prepared through a multi-step process involving the condensation of appropriate precursors followed by functional group transformations. The mesityl and phenyl substituents are introduced through selective alkylation or arylation reactions, while the tetrafluoroborate anion is incorporated via metathesis or direct salt formation. Recent studies have explored catalytic methods to enhance the efficiency of these reactions, reducing both reaction times and byproduct formation.

The applications of 9-Mesityl-10-phenylacridinium Tetrafluoroborate are diverse, spanning from material science to biological assays. One notable application is in the field of organic electronics, where its electron-deficient structure makes it an excellent candidate for use in light-emitting diodes (LEDs) and organic photovoltaics. The compound's ability to form stable radicals due to its acridinium core has also been exploited in radical-based polymerization reactions, leading to novel materials with tailored properties.

In biological research, 9-Mesityl-10-phenylacridinium Tetrafluoroborate has been utilized as a fluorescent probe for studying protein-protein interactions and cellular processes. Its high quantum yield and stability under various conditions make it an ideal tool for fluorescence microscopy. Furthermore, recent studies have demonstrated its potential in developing photoactivatable drugs, where light-induced changes in its structure can modulate drug activity within living cells.

The long-tail keyword "9-Mesityl-10-phenylacridinium Tetrafluoroborate" encompasses several key features that define its utility: the mesityl group provides steric hindrance and electronic modulation, while the phenyl group contributes aromatic stability. The tetrafluoroborate anion enhances solubility in polar organic solvents, broadening its applicability in solution-based systems. These characteristics have made it a valuable component in both academic research and industrial development.

Recent advancements in the field have focused on optimizing the properties of 9-Mesityl-10-phenylacridinium Tetrafluoroborate for specific applications. For instance, researchers have developed new derivatives with modified substituents to improve their bioavailability or enhance their interaction with biological targets. Additionally, computational methods have been employed to predict and fine-tune the electronic properties of these compounds, leading to more efficient synthetic routes and better performance in electronic devices.

The compound's role in drug discovery is particularly noteworthy. Its structural framework allows for modifications that can target specific biological pathways, making it a valuable scaffold for developing novel therapeutic agents. Studies have shown that derivatives of 9-Mesityl-10-phenylacridinium Tetrafluoroborate exhibit inhibitory effects on various enzymes and receptors, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, efforts have been made to develop more sustainable synthetic routes for 9-Mesityl-10-phenylacridinium Tetrafluoroborate. This includes using green chemistry principles to minimize waste and reduce energy consumption during production. Such initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 9-Mesityl-10-phenylacridinium Tetrafluoroborate is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on advanced materials, biological assays, and drug development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in scientific innovation.